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Compound of Interest

Compound Name: 6-Bromo-2-methyl-2H-indazole

Cat. No.: B1292063

For laboratory professionals engaged in research and development, the proper management
and disposal of chemical reagents are critical to ensuring a safe working environment and
maintaining regulatory compliance. This document provides a comprehensive, step-by-step
guide for the safe disposal of 6-Bromo-2-methyl-2H-indazole, a compound frequently utilized
in pharmaceutical research.

Hazard Identification and Safety Precautions

6-Bromo-2-methyl-2H-indazole is classified with several hazards that necessitate careful
handling during its use and disposal. Personal protective equipment (PPE) is mandatory to
prevent exposure.

Summary of GHS Hazard Statements:
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Hazard Statement Code Description

Harmful if swallowed H302 May cause harm if ingested.

Contact with skin may cause

Causes skin irritation H315 S
irritation.[1]
) o Contact with eyes may cause
Causes serious eye irritation H319 ] S
serious irritation.[1]
o May cause harm if dust or
Harmful if inhaled H332

vapors are inhaled.

May irritate the respiratory

May cause respiratory irritation ~ H335
tract.[1]

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling 6-Bromo-2-methyl-2H-indazole, the following

PPE should be worn at all times:

o Eye Protection: Tightly fitting safety goggles or a face shield.

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber.
o Body Protection: A laboratory coat or a chemical-resistant apron.

» Respiratory Protection: Work should be conducted in a well-ventilated area or under a
chemical fume hood. If dust is generated, a respirator may be necessary.

Step-by-Step Disposal Protocol

The recommended method for the disposal of 6-Bromo-2-methyl-2H-indazole is through a
licensed professional waste disposal service. This ensures that the chemical is managed in an
environmentally responsible and compliant manner.

1. Waste Collection and Storage:
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o Carefully transfer any waste containing 6-Bromo-2-methyl-2H-indazole into a designated
and clearly labeled hazardous waste container.

» Sweep up and shovel any solid waste into a suitable container for disposal.[2]

» Store the sealed waste container in a cool, dry, and well-ventilated area, segregated from
incompatible materials such as strong oxidizing agents and strong bases.

2. Spill Management:

 In the event of a spill, evacuate the immediate area.

o Wearing the appropriate PPE, contain the spill using an inert absorbent material like
vermiculite or sand.

o Carefully sweep or scoop the absorbed material into the designated hazardous waste
container.

e Thoroughly clean the spill area.

3. Professional Disposal:

e Do not empty the chemical waste into drains.[3]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup.

» Provide the waste disposal service with comprehensive information about the chemical
waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-
Bromo-2-methyl-2H-indazole.
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Start: Handling 6-Bromo-2-methyl-2H-inda@r

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Identify Waste Type

Solid Waste / Contaminated Materials

Contain Spill with
Inert Absorbent

Sweep/Scoop into Labeled
Hazardous Waste Container

Scoop Absorbed Material into
Hazardous Waste Container

Store Container in Cool, Dry,
Well-Ventilated Area

Contact EHS or Licensed

Waste Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 6-Bromo-2-methyl-2H-indazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

